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Compound of Interest

Compound Name: piCRAC-1

Cat. No.: B10831568 Get Quote

This guide provides comprehensive safety and logistical information for the proper disposal of

Picric Acid, a compound that requires careful handling due to its potential hazards. The

following procedures are designed for researchers, scientists, and drug development

professionals to ensure safe laboratory practices.

WARNING: Dry picric acid is a shock-sensitive explosive. Extreme caution must be exercised.

If you encounter a container of picric acid that appears dry, has crystal formation around the

cap, or is in a metal container, DO NOT TOUCH, MOVE, OR OPEN IT. Immediately contact

your institution's Environmental Health and Safety (EHS) department or local emergency

services for assistance[1][2].

Hazard Identification and Safety Precautions
Picric acid is classified as harmful if swallowed and is very toxic to aquatic life with long-lasting

effects[3]. The primary hazard is its explosive nature when dry[2][4][5]. It can form highly

sensitive and explosive picrate salts with metals, including copper, lead, zinc, and iron, as well

as with concrete[4][6].

Personal Protective Equipment (PPE) when handling Picric Acid:

Eye Protection: Safety goggles with side-shields[3].

Hand Protection: Nitrile or neoprene protective gloves. Always inspect gloves before use and

use proper removal techniques[3][7].
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Skin and Body Protection: Impervious clothing or a lab coat[3][7].

Respiratory Protection: A suitable respirator should be used when dusts are generated[3].

Chemical and Physical Properties
The following table summarizes the key properties of Picric Acid.

Property Value

Synonyms 2,4,6-Trinitrophenol, picronitric acid

CAS Number 88-89-1

Molecular Formula C₆H₃N₃O₇

Molecular Weight 229.10 g/mol

Appearance Pale yellow, odorless crystalline solid

Solubility in Water Slightly soluble

Melting Point 251 to 253°F (121.7 to 122.8°C)

Boiling Point Explodes above 572°F (300°C)

Specific Gravity 1.763

GHS Hazard Statements
H302 (Harmful if swallowed), H410 (Very toxic

to aquatic life)[3]

Proper Disposal Procedures
All picric acid and materials contaminated with it must be disposed of as hazardous waste.

Step 1: Initial Assessment Before handling, visually inspect the picric acid container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC71363.html
https://safety.vetmed.ucdavis.edu/sites/g/files/dgvnsk5206/files/inline-files/Picric%20acid%20-%20UC%20Davis.doc
https://dcchemicals.com/msds/MSDS_DC71363.html
https://dcchemicals.com/msds/MSDS_DC71363.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10831568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Assess Picric Acid Container

Is the picric acid dry?
(crystals visible, no water layer)

STOP!
Do not touch.

Contact EHS Immediately.

Yes

Is the picric acid wet?
(>30% water)

No

Proceed with
Safe Disposal Protocol

Yes

Rehydrate if safe to do so
(consult EHS)

No

Click to download full resolution via product page

Caption: Decision workflow for handling picric acid containers.

Step 2: Preparing for Disposal

Work Area: Conduct all handling of picric acid within a chemical fume hood[6][8]. Ensure the

work surface is not made of metal[8].

Gather Materials: Have your hazardous waste container, spill kit, and necessary PPE ready.

The waste container must be glass or plastic, never metal[1][6].

Step 3: Waste Collection

Aqueous Solutions: Carefully pour aqueous picric acid waste into a designated glass or

plastic hazardous waste container.
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Contaminated Solids: Place any contaminated materials (e.g., paper towels, gloves, spill

pads) into the hazardous waste container[6][8]. Add water to the container to ensure all

materials remain wet[2][6].

Labeling: Clearly label the waste container as "Hazardous Waste: Picric Acid" and include

any other required information by your institution[6][7].

Step 4: Final Disposal

Storage: Store the sealed waste container in a cool, well-ventilated area away from

incompatible materials, heat, and sources of ignition[3][7].

Arrange Pickup: Contact your institution's EHS department to arrange for the pickup and

disposal of the hazardous waste[1][6]. Do not pour picric acid waste down the drain[3].

Emergency Spill Procedures
In the event of a spill, follow these steps:
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Picric Acid Spill Occurs

Assess Spill Size

Large Spill (>1 L) or
Outside Fume Hood

Large

Small Spill (<1 L) and
Inside Fume Hood

Small

Evacuate Area
Call EHS/Emergency Services Proceed with Spill Cleanup

Ensure spilled material is wet.
Add water if necessary.

Absorb with damp spill pads
or non-reactive material.

Collect waste into a
non-metal container.

Decontaminate spill area
with soap and water.

Label and dispose of
waste via EHS.

Click to download full resolution via product page

Caption: Workflow for responding to a picric acid spill.
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Spill Cleanup Protocol:

Evacuate: For large spills, evacuate the area and call for assistance from your EHS

department[7][8].

Ensure Wetness: If a solid is spilled, ensure it remains wet by misting it with water. This

prevents the formation of explosive dust[1]. NEVER sweep dry picric acid[6].

Absorb: Cover the spill with a damp absorbent pad or a mixture of soda ash and sand[6][9].

Collect: Carefully scoop the absorbed material into a designated glass or plastic container.

Add water to the container to keep the contents wet[1][6].

Decontaminate: Clean the spill area thoroughly with a soap and water solution, followed by

alcohol[1].

Dispose: Seal and label the waste container and arrange for disposal through your EHS

department[1].

By adhering to these procedures, you can ensure the safe handling and disposal of picric acid

in the laboratory, protecting yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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